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Compound of Interest

Compound Name: 4-Bromo-1,2-dinitrobenzene

Cat. No.: B1266097

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, reactivity, and safety information for 4-Bromo-1,2-dinitrobenzene. This
compound serves as a valuable intermediate in various organic syntheses, particularly in the
development of pharmaceuticals and dyes.

Physicochemical Properties and Identifiers

4-Bromo-1,2-dinitrobenzene, also known as 3,4-dinitrobromobenzene, is a yellow crystalline
solid.[1] Its key properties and identifiers are summarized below for quick reference.

Table 1: Chemical Identifiers for 4-Bromo-1,2-
dinitrobenzene
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Identifier Value
IUPAC Name 4-bromo-1,2-dinitrobenzene[1]
3,4-dinitrobromobenzene, 1,2-Dinitro-4-
Synonyms
bromobenzene[1]
CAS Number 610-38-8[1]
Molecular Formula CeH3BrN204[1]
C1=CC(=C(C=C1Br)--INVALID-LINK--[O-])--
SMILES
INVALID-LINK--[O-][1]
InChl Key XNXZZFQZGVFMAN-UHFFFAOYSA-N[1]

Table 2: Physicochemical Data for 4-Bromo-1,2-

dinitrobenzene
Property Value
Molecular Weight 247.00 g/mol [1]
Monoisotopic Mass 245.92762 Da[1]
Melting Point 59.5 °C[2]
Boiling Point 353.6 £ 22.0 °C at 760 mmHg[2]
Appearance Yellow crystalline solid[2]
XLogP3 2.2[1]

Synthesis and Purification

The synthesis of 4-Bromo-1,2-dinitrobenzene is typically achieved through the electrophilic
aromatic substitution of a substituted benzene ring. One common strategy involves the nitration
of bromobenzene using a mixture of concentrated nitric acid and sulfuric acid.[2][3] This
reaction must be carefully controlled as it can yield a mixture of isomers.
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Caption: General experimental workflow for the synthesis and purification of nitroaromatic
compounds.

Experimental Protocol: Nitration of Bromobenzene

This protocol describes a general method for the nitration of bromobenzene, which produces a
mixture of bromonitrobenzene isomers. Further nitration under more forcing conditions can
introduce a second nitro group. The separation of the resulting isomers, including 4-Bromo-
1,2-dinitrobenzene, is critical and typically achieved via fractional crystallization or column
chromatography.

Materials and Reagents:

e Bromobenzene

o Concentrated Nitric Acid (HNO3)

o Concentrated Sulfuric Acid (H2S0Oa4)
e 50-mL Erlenmeyer Flask

 Ice Water Bath

e Stirring Apparatus

o Ethanol (for recrystallization)

« Filtration Apparatus

Procedure:
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e Preparation of Nitrating Mixture: In a 50-mL Erlenmeyer flask, carefully combine 4.0 mL of
concentrated nitric acid and 4.0 mL of concentrated sulfuric acid.[3] Swirl the mixture gently
to ensure it is homogenous.[3]

e Cooling: Cool the acid mixture to room temperature using an ice water bath.[3] This is crucial
to control the reaction rate and prevent over-nitration.[3]

o Addition of Bromobenzene: While maintaining the cool temperature, slowly add
bromobenzene dropwise to the nitrating mixture with continuous stirring. The reaction is
exothermic, and maintaining a low temperature helps to minimize the formation of dinitrated
byproducts.[3]

e Reaction: After the addition is complete, allow the mixture to stir in a warm water bath (50-
60°C) for approximately 15 minutes to ensure the reaction goes to completion.[3]

e Work-up and Isolation: Pour the reaction mixture over a significant volume of ice water. The
crude product will precipitate as a solid.

 Purification: Collect the solid product by suction filtration. The crude product is a mixture of
isomers.[3] Purification can be achieved by recrystallization from a suitable solvent, such as
ethanol.[3] The less soluble isomers will crystallize first upon cooling.[3] For more precise
separation of isomers like 4-Bromo-1,2-dinitrobenzene, column chromatography may be
necessary.

o Characterization: The final product's identity and purity should be confirmed using analytical
techniques such as NMR, IR spectroscopy, and mass spectrometry.

Chemical Reactivity

The primary reactivity of 4-Bromo-1,2-dinitrobenzene is centered around nucleophilic
aromatic substitution (SNAr). The presence of two strongly electron-withdrawing nitro groups,
one of which is ortho to the bromine atom, significantly activates the aromatic ring towards
attack by nucleophiles at the carbon bearing the bromine leaving group.[4]
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Caption: Synthetic pathway to bromodinitrobenzene isomers via electrophilic aromatic nitration.

Nucleophilic Aromatic Substitution (SNATr)

The SNAr mechanism is a two-step addition-elimination process. A nucleophile attacks the
electrophilic carbon attached to the halogen, forming a resonance-stabilized carbanion
intermediate known as a Meisenheimer complex.[2] In the second step, the leaving group
(bromide) is eliminated, and the aromaticity of the ring is restored.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr) via a Meisenheimer complex.

This reactivity makes 4-Bromo-1,2-dinitrobenzene a useful precursor for synthesizing various
substituted dinitrophenyl compounds by reacting it with different nucleophiles (e.g., amines,
alkoxides, thiolates).

Safety Information

4-Bromo-1,2-dinitrobenzene is a hazardous chemical and must be handled with appropriate
safety precautions. It is harmful if it comes into contact with skin and can cause irritation to the
eyes and respiratory system.[2]

Table 3: GHS Hazard Information

Category Hazard Statement

Acute Toxicity, Oral Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Eye Damage/Irritation Causes serious eye irritation.
Environmental Hazard Toxic to aquatic life.[2]
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Handling and Storage:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

Store in a tightly closed container in a cool, dry place away from incompatible materials.

Avoid formation of dust and aerosols during handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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